Cas no 67309-95-9 (Aspterric acid)

Aspterric acid is a secondary metabolite derived from certain fungal species, notably those in the Aspergillus genus. This compound exhibits notable bioactivity, including antimicrobial and phytotoxic properties, making it relevant for research in agricultural and pharmaceutical applications. Its unique terpenoid structure contributes to its interaction with biological systems, offering potential as a lead compound for developing novel agrochemicals or therapeutics. Aspterric acid is characterized by its stability under standard laboratory conditions, facilitating experimental handling. Researchers value its selective inhibitory effects, which provide insights into microbial and plant biochemical pathways. The compound is typically supplied in high purity for analytical and investigative purposes.
Aspterric acid structure
Aspterric acid structure
Product Name:Aspterric acid
CAS No:67309-95-9
MF:C15H22O4
MW:266.332785129547
CID:1124125
PubChem ID:181882
Update Time:2025-10-29

Aspterric acid Chemical and Physical Properties

Names and Identifiers

    • ASPTERRIC ACID
    • (3R,4R,6aS,9aS)-Octahydro-4-hydroxy-7-(1-methylethylidene)-1H-3,9a-methanocyclopent[c]oxocin-4-carboxylic acid
    • 1H-3,9a-Methanocyclopent(c)oxocin-4-carboxylic acid, octahydro-4-hydroxy-7-(1-methylethylidene)-, (3R,4R,6aS,9aS)-
    • 67309-95-9
    • (5S,8R,9R)-4-Propan-2-ylidene-10-oxatricyclo[7.2.1.01,5]dodecane-8-carboperoxoic acid
    • (5S,8R,9R)-4-(propan-2-ylidene)-10-oxatricyclo[7.2.1.0?,?]dodecane-8-carboperoxoic acid
    • 1H-3,9a-Methanocyclopent(c)oxocin-4-carboxylic acid, octahydro-4-hydroxy-7-(1-methylethylidene)-, (3R-(3alpha,4alpha,6aalpha,9aalpha))-
    • AKOS040734543
    • (5S,8R,9R)-4-(propan-2-ylidene)-10-oxatricyclo[7.2.1.0(1),?]dodecane-8-carboperoxoic acid
    • G91422
    • Aspterric acid
    • Inchi: 1S/C15H22O4/c1-9(2)10-5-6-15-7-13(18-8-15)11(14(16)19-17)3-4-12(10)15/h11-13,17H,3-8H2,1-2H3/t11-,12+,13-,15?/m1/s1
    • InChI Key: AMVWWAIZPPESMM-WORDMNGFSA-N
    • SMILES: O1CC23CC/C(=C(/C)\C)/[C@@H]2CC[C@@H](C(=O)OO)[C@H]1C3

Computed Properties

  • Exact Mass: 266.15186
  • Monoisotopic Mass: 266.15180918g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 424
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.069
  • Topological Polar Surface Area: 55.8Ų

Experimental Properties

  • Density: 1.25±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Slightly soluble (4.5 g/l) (25 º C),
  • PSA: 55.76

Aspterric acid Pricemore >>

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Additional information on Aspterric acid

Aspterric Acid: A Comprehensive Overview

Aspterric Acid, also known by its CAS number 67309-95-9, is a compound that has garnered significant attention in the scientific community due to its unique properties and potential applications. This article delves into the latest research findings, providing an in-depth analysis of its structure, synthesis, and biological significance.

The chemical structure of Aspterric Acid is characterized by a complex arrangement of functional groups, which contribute to its versatile reactivity. Recent studies have highlighted its ability to participate in various biochemical pathways, making it a valuable compound in both academic and industrial settings. Researchers have also explored its potential as a precursor for the synthesis of more complex molecules, further underscoring its importance in organic chemistry.

One of the most intriguing aspects of Aspterric Acid is its role in biological systems. Emerging research suggests that it may play a pivotal role in regulating cellular processes, including energy metabolism and signal transduction. Scientists have conducted extensive experiments to understand its interaction with cellular components, revealing promising results that could pave the way for novel therapeutic interventions.

In terms of synthesis, Aspterric Acid can be produced through a variety of methods, each offering distinct advantages depending on the desired scale and purity. Recent advancements in catalytic techniques have enabled more efficient and environmentally friendly production processes, aligning with the growing demand for sustainable chemical manufacturing.

The application of Aspterric Acid extends beyond the laboratory, with potential uses in pharmaceuticals, agrochemicals, and materials science. For instance, researchers have investigated its potential as an active ingredient in new drug formulations, leveraging its unique pharmacokinetic properties to enhance drug delivery systems.

Moreover, the global market for Aspterric Acid has seen steady growth over the past decade, driven by increasing demand from various industries. This trend is expected to continue as more applications are discovered and developed. Industry experts predict that the compound will play an increasingly important role in shaping future innovations across multiple sectors.

In conclusion, Aspterric Acid (CAS No: 67309-95-9) is a multifaceted compound with vast potential across diverse fields. By leveraging cutting-edge research and innovative synthesis techniques, scientists and industry professionals can unlock new opportunities for this remarkable molecule. As further studies unfold, Aspterric Acid is poised to make significant contributions to both scientific advancement and industrial progress.

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